(-)-BO 2367

• Molecular Formula: C21H22ClF2N3O3
• Molecular Weight: 437.9 g/mol
• InChI: InChI=1S/C21H21F2N3O3.ClH/c22-15-6-12-18(26(11-4-5-11)9-14(20(12)27)21(28)29)17(23)19(15)25-7-10-2-1-3-16(24)13(10)8-25;/h1,3,6,9-11,13,16H,2,4-5,7-8,24H2,(H,28,29);1H/t10-,13+,16-;/m1./s1
• InChIKey: HLOXEUWOJLFTQE-LGGAFPCMSA-N

(-)-BO 2367 Procurement Guide

(-)-BO 2367 (CAS: 145902-81-4) is a stereochemically-defined antimicrobial quinolone that functions as a potent inhibitor of mammalian and bacterial topoisomerase II [1]. The compound is characterized by a unique bicyclic amine substituent at the C7 position of the quinolone core, with its biological activity being strictly dependent on the stereochemical configuration at this position [2]. (-)-BO 2367 has been designated as a MeSH supplementary concept specifically referring to the (-)-isomer, which is the biologically active enantiomer for mammalian topoisomerase II inhibition [3].

1

Enantiomer-specific tool compound for topoisomerase II studies

2

Dual mammalian and bacterial type II topoisomerase inhibition profile

3

Stereochemical control with matched inactive (+) enantiomer available

• [1] Yoshinari T, et al. Stereo (C7)-dependent topoisomerase II inhibition and tumor growth suppression by a new quinolone, BO-2367. Jpn J Cancer Res. 1993 Jul;84(7):800-6. View Source
• [2] MedChemExpress. (-)-BO 2367 Product Datasheet. CAS: 145902-81-4. View Source
• [3] National Library of Medicine. MeSH Supplementary Concept Data: BO 2367. MeSH Unique ID: C083091. View Source

(-)-BO 2367 Substitution Analysis

Substitution of (-)-BO 2367 with racemic BO-2367 or alternative quinolone-based topoisomerase inhibitors introduces significant experimental variability due to the strict stereochemical dependence of mammalian topoisomerase II inhibition. The (+) enantiomer of BO-2367 is completely inactive against mammalian topoisomerase II, exhibiting a >2-fold differential in activity compared to the (-)-enantiomer [1]. Furthermore, (-)-BO 2367 demonstrates >2-fold greater potency than the clinical topoisomerase II inhibitor VP-16 (etoposide) in the same assay systems [1]. These stereochemical and potency differences preclude generic substitution and necessitate procurement of the specific (-)-isomer for reproducible experimental outcomes.

! (+)-BO 2367 enantiomer shows no detectable mammalian Topo II activity; stereochemical control is lost.

! Classic fluoroquinolones like ciprofloxacin primarily target bacterial gyrase, with minimal mammalian Topo II inhibition.

! Etoposide (VP-16) inhibits only mammalian Topo II and lacks the dual-target profile for cross-kingdom studies.

• [1] Yoshinari T, et al. Stereo (C7)-dependent topoisomerase II inhibition and tumor growth suppression by a new quinolone, BO-2367. Jpn J Cancer Res. 1993 Jul;84(7):800-6. View Source

(-)-BO 2367 Comparative Evidence

Enantiomer-Selective Topo II Inhibition

(-)-BO 2367 exhibits significantly greater potency against mammalian topoisomerase II than the clinical comparator VP-16 (etoposide) in direct head-to-head assays. All measured activities of (-)-BO 2367 were more than 2-fold stronger than those of VP-16 under identical experimental conditions [1].

Enantiomer-Selective Topo II Inhibition

Head-to-head

(-)-BO 2367 Active (IC50 = 3.8 µM)

(+)-BO 2367 Inactive

Enantiomer-specific inhibition essential for stereochemical control in target engagement studies.

Purified L1210 topoisomerase II DNA relaxation assay

Evidence Dimension	Mammalian topoisomerase II inhibitory activity (fold-difference vs. VP-16)
Target Compound Data	>2-fold stronger than VP-16 across all activities measured (DNA relaxation, DNA cleavage with purified enzyme, DNA cleavage in intact cells)
Comparator Or Baseline	VP-16 (etoposide), a clinical topoisomerase II inhibitor, defined as baseline comparator
Quantified Difference	>2-fold greater activity across multiple assay readouts
Conditions	L1210 murine leukemia cell topoisomerase II; DNA relaxation assay; DNA cleavage assays with purified enzyme and intact L1210 cells

Why This Matters

This >2-fold potency advantage over a clinically established topoisomerase II inhibitor positions (-)-BO 2367 as a superior molecular probe for mechanistic studies requiring robust target engagement.

• [1] Yoshinari T, et al. Stereo (C7)-dependent topoisomerase II inhibition and tumor growth suppression by a new quinolone, BO-2367. Jpn J Cancer Res. 1993 Jul;84(7):800-6. View Source

Dual-Action Topoisomerase II Inhibition

The biological activity of BO-2367 against mammalian topoisomerase II is strictly dependent on the stereochemistry at the C7 position. While (-)-BO 2367 potently inhibits mammalian topoisomerase II, the (+) enantiomer exhibits no detectable activity against this target under the same assay conditions [1].

Dual Topoisomerase II Inhibition

Head-to-head

Mammalian Topo II IC50 = 3.8 µM

E. coli Gyrase IC50 = 0.5 µM

M. luteus Gyrase IC50 = 1 µM

vs VP-16 (mammalian) ~60 µM

vs Ciprofloxacin (mammalian) ~100 µM

Dual mammalian/bacterial inhibition profile supports cross-kingdom probe studies.

DNA relaxation and supercoiling assays

Evidence Dimension	Mammalian topoisomerase II inhibition by enantiomer
Target Compound Data	(-)-BO 2367: IC50 = 3.8 μM against L1210 topoisomerase II DNA relaxation activity; active in DNA cleavage enhancement assays
Comparator Or Baseline	(+)-BO 2367: no detectable activity against mammalian topoisomerase II in the same assays
Quantified Difference	Qualitative difference: active vs. inactive; >2-fold differential inferred from complete loss of activity
Conditions	L1210 murine leukemia cell topoisomerase II; DNA relaxation assay; DNA cleavage enhancement assay

Why This Matters

Procuring the racemic mixture or the incorrect enantiomer introduces a >50% inactive contaminant, confounding dose-response relationships and invalidating quantitative pharmacological conclusions.

• [1] Yoshinari T, et al. Stereo (C7)-dependent topoisomerase II inhibition and tumor growth suppression by a new quinolone, BO-2367. Jpn J Cancer Res. 1993 Jul;84(7):800-6. View Source

In Vivo Antitumor Efficacy

The enantiomers of BO-2367 exhibit fundamentally different species selectivity profiles. (-)-BO 2367 inhibits both mammalian and bacterial topoisomerase II. In contrast, (+)-BO 2367 selectively inhibits bacterial gyrase while remaining completely inactive against mammalian topoisomerase II [1].

In Vivo Tumor-Model Response

Head-to-head

L1210 Leukemia 2.4× lifespan increase (0.08 mg/kg)

Colon 26 Carcinoma Complete growth inhibition (1.25 mg/kg)

(+)-BO 2367 Inactive in both models

Sub-mg/kg doses produce tumor-model responses; (+) enantiomer serves as matched control.

Mouse ascitic L1210 and subcutaneous colon 26 models

Evidence Dimension	Cross-species enzyme inhibition profile by enantiomer
Target Compound Data	(-)-BO 2367: IC50 = 3.8 μM (L1210 mammalian topoisomerase II), 0.5 μM (E. coli gyrase), 1 μM (M. luteus gyrase)
Comparator Or Baseline	(+)-BO 2367: no mammalian activity; retains E. coli gyrase inhibition (quantitative IC50 not reported in primary source)
Quantified Difference	Qualitative differential: (-)-enantiomer is dual-species active; (+)-enantiomer is bacteria-selective
Conditions	DNA relaxation assay (L1210 topoisomerase II); DNA supercoiling assays (E. coli and M. luteus gyrase)

Why This Matters

This enantiomer-dependent species selectivity makes (-)-BO 2367 uniquely valuable for studies where dual mammalian/bacterial topoisomerase inhibition is desired, while the (+)-enantiomer serves as a bacteria-specific control.

• [1] Yoshinari T, et al. Stereo (C7)-dependent topoisomerase II inhibition and tumor growth suppression by a new quinolone, BO-2367. Jpn J Cancer Res. 1993 Jul;84(7):800-6. View Source

Potency Advantage Over VP-16

(-)-BO 2367 demonstrates robust in vivo antitumor efficacy in two distinct murine tumor models. Intraperitoneal administration at 0.08 mg/kg extended lifespan by 2.4-fold in the L1210 leukemia ascites model, while subcutaneous administration at 1.25 mg/kg achieved complete tumor growth inhibition in the colon 26 carcinoma solid tumor model [1]. No comparative in vivo data for VP-16 or other quinolones are available from the same study; efficacy is reported as absolute outcomes.

DNA Cleavage Enhancement

Head-to-head

>2-fold vs VP-16

Higher DNA cleavage signal may reduce compound amount needed in mechanistic assays.

Purified topo II and intact L1210 cell assays

Evidence Dimension	In vivo antitumor efficacy in murine models
Target Compound Data	L1210 ascites: 0.08 mg/kg i.p. increased lifespan 2.4-fold; Colon 26 carcinoma: 1.25 mg/kg s.c. completely inhibited tumor growth
Comparator Or Baseline	No direct comparator data in the same study; baseline is untreated control
Quantified Difference	2.4-fold lifespan increase (L1210); complete growth inhibition (Colon 26)
Conditions	CDF1 female mice; L1210 leukemia ascites model; colon 26 carcinoma subcutaneous implant model

Why This Matters

While lacking direct comparator data, these in vivo outcomes establish (-)-BO 2367 as a validated tool compound for animal studies of topoisomerase II-targeted antitumor therapy, with defined efficacious dosing regimens.

• [1] Yoshinari T, et al. Stereo (C7)-dependent topoisomerase II inhibition and tumor growth suppression by a new quinolone, BO-2367. Jpn J Cancer Res. 1993 Jul;84(7):800-6. View Source

(-)-BO 2367 Research Applications

Chiral Topo II Studies with Inactive Control

(-)-BO 2367 is a preferred tool for investigating topoisomerase II-mediated DNA cleavage mechanisms, based on its >2-fold greater potency than VP-16 in both purified enzyme and intact cell cleavage assays [1]. Researchers requiring robust, reproducible DNA cleavage enhancement for mechanistic dissection of drug-enzyme-DNA ternary complex formation should select (-)-BO 2367 over less potent alternatives.

Low-Dose In Vivo Antitumor Efficacy

The absolute requirement for the (-)-stereochemistry at C7 for mammalian topoisomerase II inhibition [1] makes (-)-BO 2367 an essential reference standard for chiral SAR investigations. Studies exploring the stereochemical determinants of quinolone-topoisomerase interactions require the pure (-)-enantiomer as the active control, with (+)-BO 2367 serving as the inactive comparator.

Cross-Kingdom Topoisomerase Comparative Pharmacology

Investigators validating topoisomerase II inhibition as a therapeutic strategy in vivo can reference established efficacious dosing regimens for (-)-BO 2367. The compound produces a 2.4-fold lifespan extension in L1210 leukemia at 0.08 mg/kg i.p. and complete colon 26 carcinoma growth suppression at 1.25 mg/kg s.c. [1], providing a reproducible baseline for comparative pharmacology studies.

High-Sensitivity DNA Cleavage Detection

The differential species selectivity of BO-2367 enantiomers [1] enables (-)-BO 2367 to function as a dual mammalian/bacterial topoisomerase II inhibitor, while (+)-BO 2367 serves as a bacteria-selective control. This paired enantiomer system is uniquely suited for experiments requiring discrimination between mammalian and bacterial topoisomerase II contributions in mixed or comparative systems.

Application

Selection Property

Validation Focus

Chiral topoisomerase II mechanism studies

Stereochemical control with matched inactive (+) enantiomer

Enantiomer-specific target engagement and binding domain mapping

Low-dose in vivo tumor-model studies

Sub-mg/kg dose range with tumor growth suppression in mouse models

L1210 leukemia and Colon 26 carcinoma model-response endpoints

Cross-kingdom topoisomerase comparative studies

Balanced dual inhibition of mammalian Topo II and bacterial gyrase

Evolutionary divergence of type II topoisomerases and resistance mechanisms

DNA cleavage complex isolation assays

Higher fold-induction in DNA cleavage relative to VP-16

Sensitivity for topo II-DNA covalent complex detection

• [1] Yoshinari T, et al. Stereo (C7)-dependent topoisomerase II inhibition and tumor growth suppression by a new quinolone, BO-2367. Jpn J Cancer Res. 1993 Jul;84(7):800-6. View Source